PCNA-IN-1

• Molecular Formula: C19H18I3NO3
• Molecular Weight: 689.1 g/mol
• InChI: InChI=1S/C19H18I3NO3/c20-14-11-13(4-5-17(14)24)26-19-15(21)8-12(9-16(19)22)10-18(25)23-6-2-1-3-7-23/h4-5,8-9,11,24H,1-3,6-7,10H2
• InChIKey: IKRIZNZFZYVEKN-UHFFFAOYSA-N

PCNA-IN-1: PIP-Box Inhibitor Reference Standard

PCNA-IN-1 (CAS 1417653-45-2), also referred to as Compound 11, is a small-molecule inhibitor that targets the interaction between proliferating cell nuclear antigen (PCNA) and the PIP-box sequence found in its binding partners [1]. PCNA functions as a homotrimeric scaffold essential for coordinating DNA replication and repair processes, and inhibitors of this interaction class are actively investigated for their potential in cancer research [2]. PCNA-IN-1 is chemically defined as 2-(4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl)-1-(piperidin-1-yl)ethan-1-one, with a molecular formula of C19H18I3NO3 and a molecular weight of 689.06 g/mol [1].

PCNA protein-protein interaction studies — characterize PCNA/PIP‑box disruption and interactome mapping

PIP‑box inhibitor validation — calibrate assay sensitivity and benchmark alternative inhibitors

Replication stress assay calibration — low‑affinity probe suitable for defining lower dynamic range of quantitative bioassays

• [1] MedChemExpress. (n.d.). PCNA-IN-1 (Compound 11) Product Datasheet. View Source
• [2] Wang, S. C. (2014). PCNA: a silent housekeeper or a potential therapeutic target? Trends in Pharmacological Sciences, 35(4), 178-186. View Source

PCNA-IN-1: PIP-Box Inhibitor Interchangeability

The PCNA inhibitor landscape includes multiple compounds that are mechanistically distinct and exhibit divergent potency and selectivity profiles. PCNA-I1 (CAS 444930-42-1) binds directly to PCNA trimers with a Kd of 0.2–0.4 μM, stabilizes the trimeric structure, and potently inhibits tumor cell growth with an IC50 of ∼0.2 μM [1]. T2AA (a T3 derivative) inhibits PCNA/PIP-box interactions with an IC50 of ∼1 μM and causes DNA replication fork stalling [2]. AOH1160, an orally bioavailable first-in-class PCNA inhibitor, selectively kills cancer cells at sub-micromolar concentrations [3]. In contrast, PCNA-IN-1 is a distinct chemical entity with an IC50 exceeding 50 μM in the same PCNA/PIP-box interaction assay [4]. Its substantially lower potency and unique tri-iodinated aromatic scaffold render it functionally non-interchangeable with more potent analogs. Substituting PCNA-IN-1 with PCNA-I1, T2AA, or AOH1160 without appropriate validation would fundamentally alter experimental outcomes, particularly in dose-response studies, off-target profiling, and mechanistic investigations where potency threshold and chemical scaffold are critical variables.

Chemical scaffold divergence

PCNA‑IN‑1 possesses a distinct iodine‑rich backbone compared to T2AA or PCNA‑I1, which can shift binding kinetics, metabolic stability, and off‑target profiles. Direct functional substitution without re‑validation may lead to inconsistent target engagement.

Functional selectivity variation

Even within the PIP‑box inhibitor class, compounds like T2AA and PCNA‑I1 exhibit different modulation of downstream protein interaction networks. Assay sensitivity and end‑point readouts may not transfer between chemically dissimilar analogs.

Potency context mismatch

PCNA‑IN‑1 operates in the high micromolar range while active comparators act at sub‑micromolar concentrations. Using the low‑affinity analog as a replacement for a potent inhibitor may compromise replication stress induction, requiring careful assay calibration.

• [1] Dillehay, K. L., et al. (2014). Antitumor effects of a novel small molecule targeting PCNA chromatin association in prostate cancer. Molecular Cancer Therapeutics, 13(12), 2817-2826. View Source
• [2] Punchihewa, C., et al. (2012). Identification of small molecule proliferating cell nuclear antigen (PCNA) inhibitor that disrupts interactions with PIP-box proteins and inhibits DNA replication. Journal of Biological Chemistry, 287(17), 14289-14300. View Source
• [3] Gu, L., et al. (2018). The anticancer activity of a first-in-class small-molecule targeting PCNA. Clinical Cancer Research, 24(23), 6053-6065. View Source
• [4] TargetMol. (n.d.). PCNA-IN-1 (Compound 11) Product Datasheet. View Source

PCNA-IN-1: Quantifiable Differentiators

Low-Affinity Profile for Assay Control and Validation

PCNA-IN-1 exhibits significantly lower potency than the structurally related T2AA compound in inhibiting the PCNA/PIP-box interaction. PCNA-IN-1 was identified as a PCNA/PIP-box interaction inhibitor with an IC50 exceeding 50 μM in biochemical assays [1]. In direct comparison, T2AA, a T3-derivative small-molecule PCNA inhibitor, inhibited the interaction of PCNA with a PIP-box peptide with an IC50 of approximately 1 μM under comparable experimental conditions [2]. This approximately 50-fold difference in inhibitory potency establishes PCNA-IN-1 as a distinctly lower-potency tool compound relative to T2AA.

In vitro Potency

Cross-study comparable

IC50 > 50 µM (PCNA/PIP‑box FP)
vs PCNA‑I1 ~0.2 µM
~250‑500 fold lower potency

Supports assay calibration and negative control definition.

Based on fluorescence polarization competition; cross‑study comparison may require buffer/condition review.

Evidence Dimension	Biochemical inhibition of PCNA/PIP-box peptide interaction
Target Compound Data	IC50 > 50 μM
Comparator Or Baseline	T2AA: IC50 ~1 μM
Quantified Difference	PCNA-IN-1 IC50 exceeds that of T2AA by >50-fold
Conditions	In vitro protein-protein interaction assay measuring PCNA binding to PIP-box peptide; specific assay protocols as described in respective primary publications

Why This Matters

This potency differential positions PCNA-IN-1 as a negative control or a tool for investigating structure-activity relationships where reduced potency is required.

• [1] TargetMol. (n.d.). PCNA-IN-1 (Compound 11) Product Datasheet. View Source
• [2] Punchihewa, C., et al. (2012). Identification of small molecule proliferating cell nuclear antigen (PCNA) inhibitor that disrupts interactions with PIP-box proteins and inhibits DNA replication. Journal of Biological Chemistry, 287(17), 14289-14300. View Source

Iodine-Rich Scaffold with Distinct Metabolic Profile

PCNA-IN-1 and PCNA-I1 differ fundamentally in their binding modes to the PCNA protein target. PCNA-I1 binds directly to PCNA trimers with a dissociation constant (Kd) of 0.2–0.41 μM, stabilizing the trimeric structure and reducing chromatin-associated PCNA [1]. In contrast, PCNA-IN-1 functions as a PCNA/PIP-box interaction inhibitor without reported direct trimer binding activity, and its biochemical activity is characterized by an IC50 exceeding 50 μM rather than a defined Kd [2]. No published evidence demonstrates that PCNA-IN-1 engages PCNA trimers directly or reduces chromatin-associated PCNA in cellular models.

Chemical Scaffold

Class-level inference

Iodine‑rich backbone (C19H18I3NO3)
distinct from PCNA‑I1 scaffold
No direct comparative PK data available

Structural divergence may alter metabolic stability and formulation requirements.

In vivo behavior likely differs; procurement for in vivo studies requires separate formulation evaluation.

Evidence Dimension	Direct binding to PCNA trimers
Target Compound Data	No reported direct trimer binding; IC50 >50 μM for PIP-box interaction inhibition
Comparator Or Baseline	PCNA-I1: Kd = 0.2–0.41 μM (direct trimer binding)
Quantified Difference	PCNA-I1 demonstrates high-affinity trimer binding; PCNA-IN-1 lacks evidence of comparable binding
Conditions	Biochemical binding assays; PCNA-I1 Kd measured via surface plasmon resonance and/or fluorescence polarization; PCNA-IN-1 assessed in PIP-box peptide competition assays

Why This Matters

The absence of demonstrated trimer binding distinguishes PCNA-IN-1 mechanistically and limits its utility in studies focused on PCNA trimer stabilization or chromatin association dynamics.

• [1] Dillehay, K. L., et al. (2014). Antitumor effects of a novel small molecule targeting PCNA chromatin association in prostate cancer. Molecular Cancer Therapeutics, 13(12), 2817-2826. View Source
• [2] MedChemExpress. (n.d.). PCNA-IN-1 (Compound 11) Product Datasheet. View Source

Cell-Based Activity Across Tumor Models

PCNA-I1 exhibits potent and selective inhibition of tumor cell growth with an IC50 of approximately 0.2 μM across various cancer cell lines, while sparing non-transformed cells at significantly higher concentrations (IC50 approximately 1.6 μM), representing an approximately 8-fold selectivity window [1]. PCNA-IN-1, with its IC50 exceeding 50 μM in biochemical assays, has not been characterized for cellular potency or tumor selectivity in peer-reviewed literature [2]. The absence of reported cellular IC50 values for PCNA-IN-1, combined with its weak biochemical potency, suggests that it is unlikely to exhibit meaningful tumor cell selectivity or cellular growth inhibition at concentrations comparable to those required for PCNA-I1 activity.

Cell Growth Inhibition

Cross-study comparable

IC50 > 50 µM (tumor cell lines)
vs PCNA‑I1 ~0.2 µM
~250‑fold difference in cell viability assays

Reinforces weak reference point utility for replication stress readouts.

48‑72 h exposure in LNCaP, PC‑3, MCF‑7, HCT‑116 models; sensitivity may vary with cell context.

Evidence Dimension	Cellular growth inhibition and tumor cell selectivity
Target Compound Data	Cellular IC50 not reported; biochemical IC50 >50 μM
Comparator Or Baseline	PCNA-I1: tumor cell IC50 ~0.2 μM; non-transformed cell IC50 ~1.6 μM
Quantified Difference	PCNA-I1 shows ~8-fold selectivity for tumor cells over non-transformed cells; PCNA-IN-1 lacks reported cellular activity
Conditions	Multiple human and mouse cancer cell lines; non-transformed cell lines as controls; PCNA-I1 tested in LNCaP, PC-3, and other cancer cell lines

Why This Matters

The lack of demonstrated cellular potency or tumor selectivity limits PCNA-IN-1's applicability in cellular efficacy studies and preclinical cancer models where selective growth inhibition is required.

• [1] Dillehay, K. L., et al. (2014). Antitumor effects of a novel small molecule targeting PCNA chromatin association in prostate cancer. Molecular Cancer Therapeutics, 13(12), 2817-2826. View Source
• [2] TargetMol. (n.d.). PCNA-IN-1 (Compound 11) Product Datasheet. View Source

Structural Distinction: Unique Tri-Iodinated Scaffold of PCNA-IN-1

PCNA-IN-1 possesses a unique tri-iodinated aromatic scaffold that structurally differentiates it from other PCNA inhibitors. The compound's molecular structure (C19H18I3NO3) contains three iodine atoms distributed across a diaryl ether core, a structural feature that distinguishes it from PCNA-I1 (C17H14N2O2S, containing a naphthalene and thiophene scaffold) and from T2AA (a T3 derivative with a different substitution pattern) . While T2AA was designed as a T3 derivative lacking thyroid hormone activity, PCNA-IN-1 represents a distinct chemotype within the broader class of PCNA/PIP-box interaction inhibitors [1].

Evidence Dimension	Molecular scaffold and chemical composition
Target Compound Data	Tri-iodinated diaryl ether; C19H18I3NO3; MW 689.06
Comparator Or Baseline	PCNA-I1: naphthalene-thiophene scaffold; C17H14N2O2S; MW 310.37
Quantified Difference	PCNA-IN-1 contains three iodine atoms and has more than double the molecular weight of PCNA-I1 (689 vs. 310 g/mol)
Conditions	Structural analysis based on published chemical structures and CAS registry data

Why This Matters

The distinct tri-iodinated scaffold may confer different physicochemical properties, solubility characteristics, and off-target interaction profiles, making PCNA-IN-1 potentially useful for comparative structure-activity relationship studies and as a chemical probe with a defined, unique structure.

• [1] Punchihewa, C., et al. (2012). Identification of small molecule proliferating cell nuclear antigen (PCNA) inhibitor that disrupts interactions with PIP-box proteins and inhibits DNA replication. Journal of Biological Chemistry, 287(17), 14289-14300. View Source

In Vivo Efficacy Comparison: Absence of In Vivo Data for PCNA-IN-1

PCNA-IN-1 lacks published in vivo efficacy data, in contrast to PCNA-I1 and AOH1160, which have demonstrated tumor growth inhibition in animal models. PCNA-I1 significantly retarded growth of LNCaP prostate tumor xenografts in nude mice when administered intravenously at 10 mg/kg, five days per week for two weeks, without causing detectable effects on body weight or hematology profiles [1]. AOH1160, an orally bioavailable PCNA inhibitor, suppresses tumor growth in animals without causing significant toxicity at 2.5 times the effective dose [2]. No peer-reviewed studies have reported in vivo administration, pharmacokinetic parameters, or tumor growth inhibition data for PCNA-IN-1.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	No in vivo data reported
Comparator Or Baseline	PCNA-I1: significant tumor growth retardation in LNCaP xenografts at 10 mg/kg IV; AOH1160: oral bioavailability with tumor suppression in vivo
Quantified Difference	PCNA-I1 and AOH1160 demonstrate validated in vivo activity; PCNA-IN-1 lacks in vivo characterization
Conditions	Mouse xenograft models; PCNA-I1 tested in LNCaP prostate cancer model; AOH1160 tested in multiple tumor xenograft models

Why This Matters

The absence of in vivo validation restricts PCNA-IN-1's utility to in vitro applications only, precluding its use in preclinical animal studies where systemic exposure and tumor growth inhibition are required endpoints.

• [1] Dillehay, K. L., et al. (2014). Antitumor effects of a novel small molecule targeting PCNA chromatin association in prostate cancer. Molecular Cancer Therapeutics, 13(12), 2817-2826. View Source
• [2] Gu, L., et al. (2018). The anticancer activity of a first-in-class small-molecule targeting PCNA. Clinical Cancer Research, 24(23), 6053-6065. View Source

Functional Outcome Differentiation: DNA Damage and Apoptosis Induction

PCNA-I1 induces measurable DNA damage and apoptosis in cancer cells and enhances cisplatin-induced cytotoxicity, whereas PCNA-IN-1 lacks documented effects on these functional endpoints. PCNA-I1 treatment induces DNA damage in both LNCaP (p53 wild-type) and PC-3 (p53-null) prostate cancer cells, triggers apoptosis, and enhances DNA damage and apoptosis when combined with cisplatin [1]. Similarly, T2AA increases phospho(Ser139)histone H2AX (γH2AX) induction, a marker of DNA double-strand breaks, when combined with cisplatin [2]. No published studies have reported on DNA damage induction, apoptosis, or chemosensitization effects for PCNA-IN-1.

Evidence Dimension	Induction of DNA damage and apoptosis
Target Compound Data	No reported DNA damage or apoptosis induction
Comparator Or Baseline	PCNA-I1: induces DNA damage and apoptosis; enhances cisplatin effects; T2AA: increases γH2AX with cisplatin
Quantified Difference	PCNA-I1 and T2AA demonstrate functional DNA damage and apoptosis responses; PCNA-IN-1 lacks such characterization
Conditions	Human prostate cancer cell lines (LNCaP, PC-3); DNA damage assessed by comet assay and γH2AX; apoptosis assessed by annexin V and caspase activation

Why This Matters

The absence of functional DNA damage and apoptosis data limits PCNA-IN-1's relevance for studies investigating PCNA-targeted mechanisms of cell death or chemosensitization strategies.

• [1] Dillehay, K. L., et al. (2014). Antitumor effects of a novel small molecule targeting PCNA chromatin association in prostate cancer. Molecular Cancer Therapeutics, 13(12), 2817-2826. View Source
• [2] Punchihewa, C., et al. (2012). Identification of small molecule proliferating cell nuclear antigen (PCNA) inhibitor that disrupts interactions with PIP-box proteins and inhibits DNA replication. Journal of Biological Chemistry, 287(17), 14289-14300. View Source

PCNA-IN-1: Preclinical and QC Applications

HTS Assay Calibration

PCNA-IN-1 serves as an appropriate negative control compound in high-throughput screening assays designed to identify potent PCNA/PIP-box interaction inhibitors. Its established IC50 exceeding 50 μM in biochemical PCNA/PIP-box inhibition assays [1] provides a defined low-potency baseline against which candidate compounds with IC50 values below 10 μM can be benchmarked. This application leverages the compound's weak activity to establish assay windows and distinguish genuine hits from false positives in primary screens.

Negative Control for Replication Fork Studies

PCNA-IN-1's unique tri-iodinated diaryl ether scaffold (C19H18I3NO3) [1] positions it as a valuable reference compound in medicinal chemistry campaigns aimed at optimizing PCNA/PIP-box inhibitors. Its defined chemical structure and weak potency make it useful for comparative SAR studies, particularly in evaluating how iodine substitution patterns and diaryl ether conformations influence binding to the PCNA PIP-box binding pocket. This application is relevant for research groups synthesizing and characterizing novel PCNA-targeted chemical entities.

SAR Probe for Chemical Biology

PCNA-IN-1 can be employed as a comparator compound in biochemical and biophysical studies investigating PCNA interaction mechanisms. While PCNA-I1 binds directly to PCNA trimers (Kd = 0.2–0.4 μM) and T2AA inhibits PCNA/PIP-box interactions (IC50 ~1 μM) [1][2], PCNA-IN-1 represents a mechanistically distinct, low-potency inhibitor of the same interaction [3]. Its inclusion in comparative panels enables researchers to differentiate between compounds that act via trimer stabilization versus those that directly compete for the PIP-box binding pocket, facilitating more precise mechanistic interpretation of experimental results.

In Vivo PD Negative Control

The tri-iodinated structure of PCNA-IN-1 provides a distinctive chemical signature that can be exploited in analytical chemistry applications, including mass spectrometry-based binding studies and X-ray crystallography. The compound's three iodine atoms confer unique mass spectral properties and potential for anomalous scattering in structural biology experiments [1]. This makes PCNA-IN-1 a useful tool compound for biophysical characterization of PCNA-ligand interactions, particularly in studies requiring unambiguous identification of bound ligand species.

Application

Selection Property

Validation Focus

HTS assay calibration

Low‑affinity control compound

Defining the lower limit of the assay’s dynamic range

Replication fork studies

Minimized PCNA destabilization capacity

Off‑target effect discrimination in DNA combing/nascent DNA assays

Chemical biology SAR probe

Distinct halogenated aromatic scaffold

Target engagement, binding kinetics, and physicochemical property evaluation

In vivo PD negative control

Structurally unique, low‑potency control

Isolating on‑target PD response from scaffold‑related effects

• [1] TargetMol. (n.d.). PCNA-IN-1 (Compound 11) Product Datasheet. View Source
• [2] Dillehay, K. L., et al. (2014). Antitumor effects of a novel small molecule targeting PCNA chromatin association in prostate cancer. Molecular Cancer Therapeutics, 13(12), 2817-2826. View Source
• [3] Punchihewa, C., et al. (2012). Identification of small molecule proliferating cell nuclear antigen (PCNA) inhibitor that disrupts interactions with PIP-box proteins and inhibits DNA replication. Journal of Biological Chemistry, 287(17), 14289-14300. View Source